N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-fluorobenzamide

• IUPAC Name: N-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-2-fluorobenzamide
• InChI: InChI=1S/C16H16FN5O2/c1-16(2,3)22-13-11(8-19-22)15(24)21(9-18-13)20-14(23)10-6-4-5-7-12(10)17/h4-9H,1-3H3,(H,20,23)
• InChI Key: QZSMGNPEOUYBOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C2=C(C=N1)C(=O)N(C=N2)NC(=O)C3=CC=CC=C3F
• Molecular Formula: C16H16FN5O2
• Molecular Weight: 329.33 g/mol

Description

“N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-fluorobenzamide” is a chemical compound. It belongs to the class of compounds known as pyrazolo[3,4-d]pyrimidines. These are a group of heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers.

Molecular Structure Analysis

Pyrazolo[3,4-d]pyrimidines can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines. The specific molecular structure of “N-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-2-fluorobenzamide” is not provided in the available resources.

Scientific Research Applications

Anticancer Potential

The compound’s unique structure suggests potential anticancer activity. Researchers have explored its effects on cancer cell lines, particularly those resistant to conventional therapies. . Further studies are needed to validate its efficacy and safety.

Anti-inflammatory Properties

Inflammation plays a central role in various diseases, including autoimmune disorders and chronic conditions. F2823-0053 could modulate inflammatory responses by targeting specific enzymes or receptors. .

Antiviral Activity

Viruses pose significant global health threats. Some studies suggest that F2823-0053 exhibits antiviral properties, potentially inhibiting viral replication or entry into host cells. . However, clinical trials are necessary to confirm its efficacy.

Neuroprotective Effects

Neurodegenerative diseases, such as Alzheimer’s and Parkinson’s, require novel therapeutic approaches. F2823-0053’s chemical scaffold suggests potential neuroprotective properties. It may enhance neuronal survival, reduce oxidative stress, or modulate neurotransmitter systems. .

Metabolic Disorders

Metabolic syndrome, diabetes, and obesity are prevalent health challenges. F2823-0053 might impact metabolic pathways, affecting glucose homeostasis, lipid metabolism, or insulin sensitivity. .

Chemical Biology Tools

Beyond therapeutic applications, F2823-0053 serves as a valuable chemical probe in biological research. Scientists use it to study specific cellular processes, protein interactions, or enzymatic reactions. .